Cas no 2172323-55-4 (1-(benzyloxy)carbonyl-4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172323-55-4
• MF: C₁₈H₁₇FN₂O₄
• MW: 344.336988210678
• CID: 6605981
• PubChem ID: 165503466
• Update Time: 2025-05-19

1-(benzyloxy)carbonyl-4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid
• 1-[(benzyloxy)carbonyl]-4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1456419
• 2172323-55-4

• Inchi： 1S/C18H17FN2O4/c19-15-7-4-8-20-16(15)13-9-21(10-14(13)17(22)23)18(24)25-11-12-5-2-1-3-6-12/h1-8,13-14H,9-11H2,(H,22,23)
• InChI Key： AMDFBKVZPPNIOP-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 344.11723519g/mol
• Monoisotopic Mass: 344.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.7Ų

Additional information on 1-(benzyloxy)carbonyl-4-(3-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(benzyloxy)-carbonyl-4-(3-fluoropyridin-2-yl)-pyrrolidine-3-carboxylic acid

1-(benzyloxy)-carbonyl-4-(3-fluoropyridin-2-yl)-pyrrolidine-3-carboxylic acid, with the CAS number 2172323-55-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a benzyloxy protecting group and a fluorinated pyridine moiety, contribute to its potential utility in medicinal chemistry.

The benzyloxy-carbonyl (Boc) group in the molecular structure serves as an important protective group for carboxylic acids, commonly used in peptide synthesis and other organic transformations. This group is known for its stability under a variety of conditions, making it an ideal choice for protecting functional groups during multi-step synthetic processes. The Boc group can be easily introduced and removed under mild conditions, facilitating the synthesis of complex molecules without unwanted side reactions.

The core of the molecule is the pyrrolidine ring, which is a six-membered heterocyclic compound containing one nitrogen atom. Pyrrolidine derivatives are widely studied due to their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a fluorinated pyridine substituent at the 4-position of the pyrrolidine ring introduces additional electronic and steric effects that can modulate the biological activity of the molecule. Fluorinated pyridines are particularly interesting in drug design because they can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic properties.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). Pyrrolidine-based compounds have shown great potential in this area due to their ability to mimic peptide structures and disrupt PPIs. The presence of the fluorinated pyridine moiety in 1-(benzyloxy)-carbonyl-4-(3-fluoropyridin-2-yl)-pyrrolidine-3-carboxylic acid may enhance its ability to interact with specific protein targets by influencing both electronic and steric properties. This makes it a promising candidate for further exploration in PPI inhibition.

The synthesis of 1-(benzyloxy)-carbonyl-4-(3-fluoropyridin-2-yl)-pyrrolidine-3-carboxylic acid, as outlined by its CAS number 2172323-55-4, involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the Boc group typically involves reaction with diethyl dicarbonate (DEC) or dimethyl carbonate (DMC) in the presence of a base such as sodium hydride or potassium carbonate. The subsequent installation of the fluorinated pyridine substituent may involve nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions, depending on the specific synthetic strategy employed.

The use of advanced computational methods has also played a crucial role in the design and optimization of this compound. Molecular modeling techniques can help predict binding interactions with biological targets, providing insights into potential drug-like properties such as solubility, permeability, and metabolic stability. These predictions can guide synthetic efforts by identifying key structural features that need to be modified to improve biological activity.

In conclusion, 1-(benzyloxy)-, carbonyl)-4-(3-, fluoropyridin,-2-, yl)-pyrrolidine,-3-, carboxylic acid (CAS no., 2172323,-55,-4) is a versatile intermediate with significant potential in pharmaceutical research., Its unique structural features make it an attractive scaffold for developing novel therapeutic agents., particularly those targeting protein-protein interactions., Further studies are warranted to explore its full synthetic and biological capabilities., As our understanding of drug design continues to evolve,, compounds like this one will undoubtedly play a crucial role in discovering new treatments for various diseases.